Methyl 2-methylprop-2-enoate;methyl prop-2-enoate;2-methylprop-2-enoic acid

• CAS No.: 26936-24-3
• Molecular Formula: C13H20O6
• Molecular Weight: 272.29 g/mol
• IUPAC Name: methyl 2-methylprop-2-enoate;methyl prop-2-enoate;2-methylprop-2-enoic acid
• InChI: InChI=1S/C5H8O2.2C4H6O2/c1-4(2)5(6)7-3;1-3-4(5)6-2;1-3(2)4(5)6/h1H2,2-3H3;3H,1H2,2H3;1H2,2H3,(H,5,6)
• InChI Key: NZEXUPLJXSDMCK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)O.CC(=C)C(=O)OC.COC(=O)C=C

Description

Methyl 2-methylprop-2-enoate;methyl prop-2-enoate;2-methylprop-2-enoic acid is a useful research compound. Its molecular formula is C13H20O6 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sol-gel formulation was prepared as follows. Glacial acetic acid (108.0 grams, 1.80 mol) was added dropwise to a previously prepared, stirred mixture of propyltrimethoxysilane (489.6 grams, 2.97 mol) and 3-glycidoxypropyltrimethoxysilane (122.4 grams, 0.518 mol), followed by the dropwise addition of 3-aminopropyltrimethoxysilane (49.6 grams, 0.277 mol). The acidified silanes were then hydrolyzed by the dropwise addition of excess water (312.0 grams, 17.3 mol). The following day, the clear solution was diluted to approximately 20 wt % solids by the dropwise addition of ethanol (1046 grams) and allowed to stir in a covered vessel for 1 week. DC-190 (16 grams) was subsequently added as a plasticizer, followed by the addition of lithium iodide (9.43 grams, 0.0704 mol) to provide a "sol-gel solution".